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Compound Name: 4-Fluorogramine

Cat. No.: B034803 Get Quote

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides a summary of the currently available scientific information

on 4-Fluorogramine. It is intended for research and informational purposes only and should

not be construed as a guide for therapeutic use. The therapeutic potential of 4-Fluorogramine
is largely unexplored, and further research is required to establish its safety and efficacy.

Introduction
4-Fluorogramine, with the chemical name 3-(Dimethylaminomethyl)-4-fluoro-1H-indole, is a

fluorinated derivative of the natural alkaloid gramine. Gramine and its analogues have garnered

significant interest in medicinal chemistry due to their wide range of biological activities.[1][2]

The introduction of a fluorine atom to the indole ring of gramine is a common strategy in drug

design aimed at modulating a compound's physicochemical and pharmacokinetic properties,

such as metabolic stability, lipophilicity, and binding affinity to biological targets.[3] This guide

synthesizes the limited available information on 4-Fluorogramine and explores its potential

therapeutic applications by drawing inferences from the known pharmacology of the gramine

scaffold and related fluorinated indole compounds.

Chemical Structure of 4-Fluorogramine:

Caption: Hypothetical 5-HT1A receptor signaling pathway for 4-Fluorogramine.
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Antimicrobial Activity
Gramine and its derivatives have been reported to possess a broad spectrum of antimicrobial

activities, including antibacterial and antifungal properties. [1][2]For instance, certain gramine

analogues have shown efficacy against the plant virus, tobacco mosaic virus (TMV), and

various fungal species. [4][5]The mechanism of action is thought to involve the inhibition of viral

assembly. [4] The introduction of a fluorine atom can sometimes enhance the antimicrobial

potency of a molecule. Therefore, 4-Fluorogramine could be a candidate for investigation as a

novel antimicrobial agent.

Hypothetical Experimental Workflow for Antimicrobial Screening:
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Caption: A potential experimental workflow for evaluating the antimicrobial properties of 4-
Fluorogramine.

Anti-inflammatory and Antitumor Potential
The gramine scaffold has been associated with anti-inflammatory and antitumor activities. [1]

[2]Various derivatives have been synthesized and shown to inhibit the growth of cancer cell

lines. [1]While no specific data exists for 4-Fluorogramine, its structural similarity to other

bioactive gramine derivatives suggests that it may warrant investigation in these therapeutic

areas.

Synthesis and Experimental Protocols
While detailed experimental protocols for the therapeutic evaluation of 4-Fluorogramine are

not available, a general synthetic route for gramine and its derivatives is the Mannich reaction.

This reaction typically involves the condensation of an indole (in this case, 4-fluoroindole),
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formaldehyde, and a secondary amine (dimethylamine). [1] General Mannich Reaction for 4-
Fluorogramine Synthesis:

4-Fluoroindole

Mannich Reaction
(e.g., in acetic acid)Formaldehyde

Dimethylamine

4-Fluorogramine

Click to download full resolution via product page

Caption: A simplified representation of the Mannich reaction for the synthesis of 4-
Fluorogramine.

Future Directions and Conclusion
The therapeutic potential of 4-Fluorogramine remains an open area for research. Based on

the known biological activities of the gramine scaffold and the influence of fluorine in medicinal

chemistry, future investigations could focus on:

Screening for activity at serotonin receptors: To determine its potential as a modulator of the

central nervous system.

Evaluating its antimicrobial properties: Against a panel of pathogenic bacteria and fungi.

Assessing its anti-inflammatory and cytotoxic effects: In relevant in vitro and in vivo models.

In conclusion, while 4-Fluorogramine is a synthetically accessible compound, its therapeutic

applications are yet to be explored. This guide highlights the potential avenues for research

based on its chemical structure and the broader understanding of its parent compound,

gramine, and other fluorinated analogues. Further empirical data is necessary to substantiate

any of the hypothesized therapeutic roles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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